![molecular formula C22H18N2O4 B2356541 (E)-9-hydroxy-N'-(4-hydroxy-3-methoxybenzylidene)-9H-fluorene-9-carbohydrazide CAS No. 536719-51-4](/img/structure/B2356541.png)
(E)-9-hydroxy-N'-(4-hydroxy-3-methoxybenzylidene)-9H-fluorene-9-carbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a hydrazide derivative with a fluorene backbone. The presence of hydroxy and methoxy groups suggests that it may have interesting chemical properties and reactivity .
Molecular Structure Analysis
The molecular structure of a similar compound, (E)-N′-(4-hydroxy-3-methoxybenzylidene)-2-naphthohydrazide monohydrate, has been reported . It’s a monoclinic crystal with a volume of 1635.1 ų .Scientific Research Applications
- Schiff bases, like our compound, have been explored as catalysts in hydrogenation reactions. Their ability to facilitate the reduction of unsaturated compounds makes them valuable in organic synthesis . Researchers investigate their potential for efficient and selective hydrogenation processes.
- The compound’s structure suggests it could serve as an oxidation catalyst. Schiff bases often participate in redox reactions, making them suitable candidates for catalyzing oxidation reactions in various chemical transformations . Further studies could explore its effectiveness in specific oxidation pathways.
- Schiff bases find applications as analytical reagents due to their sensitivity to metal ions and other analytes. Researchers use them to detect and quantify specific substances in complex mixtures . Our compound’s unique structure may offer advantages in specific analytical assays.
- The presence of aromatic rings and functional groups in the compound suggests its potential as a dye or pigment. Schiff bases have been employed in the textile and ink industries for their vivid coloration properties . Investigating its dyeing capabilities could reveal interesting applications.
- The phenolic moiety in the compound (the 4-hydroxy-3-methoxybenzylidene group) hints at potential antioxidant activity. Antioxidants play a crucial role in protecting cells from oxidative stress and preventing diseases . Researchers might explore its effectiveness in scavenging free radicals.
- Schiff bases often exhibit biological activity, including antimicrobial, antitumor, and anti-inflammatory effects. Researchers could investigate the compound’s impact on cell lines, enzymes, or specific biological pathways . Its unique structure may lead to novel drug candidates.
Catalytic Hydrogenation
Oxidation Catalysts
Analytical Reagents
Industrial Dyes and Pigments
Antioxidant Properties
Biological Activity
properties
IUPAC Name |
9-hydroxy-N-[(E)-(4-hydroxy-3-methoxyphenyl)methylideneamino]fluorene-9-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N2O4/c1-28-20-12-14(10-11-19(20)25)13-23-24-21(26)22(27)17-8-4-2-6-15(17)16-7-3-5-9-18(16)22/h2-13,25,27H,1H3,(H,24,26)/b23-13+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMPXBHBALNQOGY-YDZHTSKRSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C=NNC(=O)C2(C3=CC=CC=C3C4=CC=CC=C42)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=CC(=C1)/C=N/NC(=O)C2(C3=CC=CC=C3C4=CC=CC=C42)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-9-hydroxy-N'-(4-hydroxy-3-methoxybenzylidene)-9H-fluorene-9-carbohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.